Cas no 1359393-34-2 (methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate)

• Product Name: methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate
• CAS No: 1359393-34-2
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 5400489
• Update Time: 2025-07-18

methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxy-2-quinolinecarboxylate
• methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate

• Inchi： 1S/C21H19NO4/c1-4-14-5-7-15(8-6-14)13-26-20-12-19(21(23)25-3)22-18-10-9-16(24-2)11-17(18)20/h4-12H,1,13H2,2-3H3
• InChI Key： WPRFAKVIAOSSCL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(OCC2=CC=C(C=C)C=C2)=CC=1C(OC)=O

Experimental Properties

• Density: 1.207±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.2±45.0 °C(Predicted)
• pka: 3.21±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate

Methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate (CAS No. 1359393-34-2): A Comprehensive Overview

Methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate, identified by its CAS number 1359393-34-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate features a quinoline core substituted with methoxy and ethenylphenylmethoxy groups. This unique arrangement of functional groups contributes to its distinct chemical properties and makes it a valuable candidate for further investigation in various scientific domains.

In recent years, quinoline derivatives have been extensively studied due to their remarkable pharmacological properties. These compounds have shown promise in the development of drugs targeting a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The presence of methoxy and ethenylphenylmethoxy groups in methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate suggests potential interactions with biological targets that could be exploited for therapeutic benefit.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers have been exploring quinoline derivatives as scaffolds for novel therapeutic agents due to their ability to modulate various biological pathways. The specific substitution pattern in methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate may confer unique pharmacological properties, making it an attractive candidate for further development.

Recent studies have highlighted the importance of quinoline derivatives in the treatment of infectious diseases. Quinolines have a long history of use in medicine, particularly in the treatment of malaria. The structural features of methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate suggest that it may possess antimalarial activity, although this remains to be fully elucidated. Additionally, quinoline derivatives have shown promise in the development of drugs against other infectious agents, such as bacteria and viruses.

The synthesis of methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate is a complex process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework of this compound. These synthetic strategies are crucial for producing high-quality material suitable for subsequent biological testing.

In the realm of medicinal chemistry, the development of novel drug candidates often involves structural modifications to enhance potency and selectivity. The methoxy and ethenylphenylmethoxy groups in methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate provide multiple sites for functionalization, allowing researchers to fine-tune its pharmacological properties. This flexibility makes it an ideal candidate for structure-based drug design and optimization.

The biological activity of quinoline derivatives is often influenced by their ability to interact with specific proteins and enzymes. The unique structural features of methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate suggest potential interactions with a variety of biological targets, including kinases, transcription factors, and membrane receptors. Elucidating these interactions through computational modeling and experimental studies could provide valuable insights into its mechanism of action.

Preclinical studies are essential for evaluating the safety and efficacy of new drug candidates before they can be tested in human trials. The preliminary data on methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate indicate promising results in cell-based assays, suggesting potential therapeutic applications. However, further research is needed to confirm these findings and to assess its suitability for clinical development.

The future prospects for methyl 4-[(4-ethenylphenyl)methoxy]-6-methoxyquinoline-2-carboxylate are exciting, given its unique structural features and potential biological activities. Continued research in this area could lead to the discovery of novel therapeutic agents with significant clinical implications. As our understanding of quinoline derivatives grows, so does the potential for developing new treatments for various diseases.